2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methoxypyrimidine

• IUPAC Name: 2-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-4-methoxypyrimidine
• InChI: InChI=1S/C12H15N5O/c1-18-11-2-3-14-12(15-11)17-7-10(8-17)6-16-5-4-13-9-16/h2-5,9-10H,6-8H2,1H3
• InChI Key: VEELVZQWNLZJCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)N2CC(C2)CN3C=CN=C3
• Molecular Formula: C12H15N5O
• Molecular Weight: 245.28 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methoxypyrimidine has been studied for its potential applications in scientific research. It has been shown to have antifungal, antiviral, and anti-inflammatory properties, and has been studied for its potential to treat various diseases, such as HIV and cancer. Additionally, it has been studied for its ability to modulate the activity of certain enzymes, such as the cytochrome P450 enzymes.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various targets such as enzymes, receptors, and proteins, leading to their diverse therapeutic potential .

Mode of Action

For instance, they can bind to the active sites of enzymes, alter the conformation of proteins, or modulate the activity of receptors . The specific interactions and changes resulting from this compound would depend on its specific target.

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of targets . The downstream effects would depend on the specific target and the nature of the interaction.

Pharmacokinetics

Imidazole derivatives are generally known for their good solubility in water and other polar solvents, which can influence their absorption and distribution . The metabolism and excretion would depend on the specific structure of the compound and the organism in which it is administered.

Result of Action

Given the broad range of biological activities of imidazole derivatives, the effects could range from antimicrobial to anti-inflammatory, antitumor, antidiabetic, and more .

Advantages and Limitations for Lab Experiments

The use of 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methoxypyrimidine in lab experiments has several advantages and limitations. One advantage is that this compound is relatively easy to synthesize, which makes it cost-effective and accessible for lab experiments. Additionally, this compound has been shown to have various biochemical and physiological effects, making it a useful tool for studying a variety of biological processes. However, this compound also has some limitations, such as its potential toxicity and its potential to interact with certain drugs.

Future Directions

There are many potential future directions for the study of 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methoxypyrimidine. One potential direction is to further investigate the biochemical and physiological effects of this compound and to study its potential applications in the treatment of various diseases, such as HIV and cancer. Additionally, further research could be done to better understand the mechanism of action of this compound and to identify potential drug interactions. Additionally, further research could be done to identify potential new applications for this compound, such as its use as a diagnostic tool or as a therapeutic agent.

Synthesis Methods

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methoxypyrimidine is synthesized through a multi-step process. First, the starting material, 4-methoxypyrimidine, is reacted with an imidazole derivative in the presence of a base to form the intermediate, 4-methoxypyrimidin-2-ylmethyl-1H-imidazole. This intermediate is then reacted with an azetidine-2-carboxylic acid derivative in the presence of a base to form this compound.